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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484

Immediate Safety and Logistical Information for the Responsible Handling of Dicrotophos
Waste

Dicrotophos is a highly toxic organophosphate insecticide that requires meticulous handling
and disposal to mitigate risks to human health and the environment.[1][2] As an
acetylcholinesterase inhibitor, it poses significant health hazards upon exposure through
inhalation, ingestion, or skin contact.[1][2] This guide provides procedural, step-by-step
instructions for the proper disposal of dicrotophos, ensuring the safety of laboratory personnel
and compliance with regulatory standards.

Hazard Profile and Regulatory Status

Dicrotophos is classified as a Restricted Use Pesticide (RUP), meaning it can only be
purchased and used by certified applicators.[3] It is considered a hazardous waste, and its
disposal is regulated by federal, state, and local authorities.[4] Improper disposal of
dicrotophos is a violation of federal law.[2] It is crucial to prevent dicrotophos from entering
groundwater, water courses, or sewage systems.[5]
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Hazard Classification Description Source
Acute Toxicity (Oral) Fatal if swallowed. [6]
Acute Toxicity (Dermal) Fatal in contact with skin. [6]
Acute Toxicity (Inhalation) Toxic or fatal if inhaled. [5][6]

) Very toxic to aquatic life with
Environmental Hazard ] [6]
long-lasting effects.

_ Highly flammable liquid and
Physical Hazard _ . [5]
vapor (in some formulations).

Step-by-Step Disposal Procedures

The primary principle for dicrotophos disposal is that it must not be disposed of with
household or general laboratory trash.[5] Disposal must be conducted through an approved
waste disposal plant or a licensed hazardous waste contractor.[7]

1. Waste ldentification and Segregation:
o Clearly label all waste containers with "Hazardous Waste: Dicrotophos."

o Keep dicrotophos waste separate from other chemical waste streams to avoid unintended
reactions.

o Store waste in its original container or a compatible, tightly sealed container.[6]
2. Handling and Personal Protective Equipment (PPE):
» Always handle dicrotophos waste in a well-ventilated area or under a chemical fume hood.
o Wear appropriate PPE, including:
o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles or a face shield.[3]

o Alab coat or protective clothing.
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o Respiratory protection may be necessary depending on the form of the waste and the
potential for aerosol generation.

. Spill Management:
In the event of a spill, evacuate non-essential personnel from the area.[4]

For small spills, absorb the material with sand or other non-combustible absorbent material
and place it into a sealed container for disposal.[4][8]

Use non-sparking tools if the dicrotophos formulation is flammable.[5]
Ventilate the area and wash the spill site after material pickup is complete.
. Disposal of Empty Containers:
An empty pesticide container can be as hazardous as a full one due to residual contents.[9]

Properly rinsed containers may be disposed of in a sanitary landfill if local regulations permit.
[7] The recommended procedure is triple-rinsing:[9][10]

o Empty the container into the spray tank and allow it to drain for 30 seconds.[10]

o Fill the container one-quarter full with water, cap it, and shake for 30 seconds. Pour the
rinsate into the spray tank.[9][10]

o Repeat this rinsing process two more times.[9][10]
o Puncture the container to prevent reuse.[7]

The rinsate should be used as part of a pesticide application according to the label
instructions or disposed of as hazardous waste.[9][11] Do not pour rinsate down the drain.[9]
[11]

. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of dicrotophos waste.
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e If your institution does not have an EHS office, contact a licensed hazardous waste disposal
company.[7]

» You can also check with your local solid waste management agency for information on
household hazardous waste collection programs that may accept pesticides from certain
generators.[7][9][11]

Experimental Protocols Cited

This document provides procedural guidance for disposal and does not cite specific
experimental protocols. The disposal procedures are based on safety data sheets and
regulatory guidelines.

Logical Workflow for Dicrotophos Disposal
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Caption: Decision workflow for the proper disposal of dicrotophos waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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